Cas no 23873-81-6 (Diphenylglyoxime)

Diphenylglyoxime (C₁₄H₁₂N₂O₂) is a white to off-white crystalline solid widely used as a selective chelating agent, particularly for nickel detection and quantification in analytical chemistry. Its high specificity for nickel ions forms a characteristic red precipitate, making it valuable in gravimetric and colorimetric analyses. The compound exhibits stability under standard conditions and demonstrates low solubility in water but good solubility in organic solvents like ethanol and acetone. Diphenylglyoxime is also employed in coordination chemistry and organic synthesis due to its ability to form stable complexes with transition metals. Its reliability and reproducibility make it a preferred reagent in laboratory and industrial applications.
Diphenylglyoxime structure
Diphenylglyoxime structure
Product Name:Diphenylglyoxime
CAS No:23873-81-6
MF:C14H12N2O2
MW:240.257283210754
MDL:MFCD00002113
CID:88478
PubChem ID:24857419
Update Time:2025-10-30

Diphenylglyoxime Chemical and Physical Properties

Names and Identifiers

    • diphenylethanedione dioxime
    • DIPHENYLGLYOXIME
    • Benzil dioxime
    • (1E,2E)-Benzil dioxime
    • Alpha-Diphenylglyoxime
    • Dibenzoyl dioxime
    • 1,2-diphenylethane-1,2-dione dioxime
    • 1,2diphenylethanedione dioxime
    • A-BENZIL DIOXIME
    • BIBENZOYL DIOXIME
    • dioxime
    • diphenyl-glyoxim
    • Diphenylgyoxime
    • .alpha.-Benzil dioxime
    • lpha-benzyldioxime
    • benzil oxime
    • diphenyl-ethanedion dioxime
    • NSC 4042
    • benzil, dioxime
    • alpha-Benzyldioxime
    • Glyoxime, diphenyl-
    • Ethanedione, diphenyl-, dioxime
    • Diphenyl glyoxime
    • 7AJS19ONCP
    • Ethanedione, diphenyl-, dioxime, (E,E)-
    • benzildioxime
    • alpha-Benzil dioxime
    • diphenylglyoxim
    • (E,E)-Diphenylethanedione dioxime
    • 1,2-di(hydroxyimino)-1,2-diphenylethane
    • Diphenylglyoxime
    • MDL: MFCD00002113
    • Inchi: 1S/C14H12N2O2/c17-15-13(11-7-3-1-4-8-11)14(16-18)12-9-5-2-6-10-12/h1-10,17-18H
    • InChI Key: JJZONEUCDUQVGR-UHFFFAOYSA-N
    • SMILES: ON=C(C(C1C=CC=CC=1)=NO)C1C=CC=CC=1
    • BRN: 2053615

Computed Properties

  • Exact Mass: 240.09000
  • Monoisotopic Mass: 240.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 3.2
  • Topological Polar Surface Area: 65.2

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 237-240 °C (dec.) (lit.)
  • Boiling Point: 453.809°C at 760 mmHg
  • Flash Point: 191.7 °C
  • Refractive Index: 1.6180 (estimate)
  • Solubility: Almost insoluble (0.094 g/l) (25 º C),
  • PSA: 65.18000
  • LogP: 2.74340
  • Solubility: Soluble in sodium hydroxide solution, slightly soluble in ethanol, almost insoluble in water \ ether and glacial acetic acid
  • Merck: 1079

Diphenylglyoxime Security Information

Diphenylglyoxime Customs Data

  • HS CODE:2928000090
  • Customs Data:

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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Diphenylglyoxime Production Method

Diphenylglyoxime Related Literature

Additional information on Diphenylglyoxime

Diphenylglyoxime (CAS No. 23873-81-6): An Overview of Its Properties, Applications, and Recent Research Advances

Diphenylglyoxime (CAS No. 23873-81-6) is a versatile organic compound that has garnered significant attention in various scientific and industrial fields. This compound, also known as diphenylglyoxalimine or diphenylglyoxaline, is characterized by its unique molecular structure and diverse applications in analytical chemistry, pharmaceuticals, and materials science.

The chemical formula of Diphenylglyoxime is C14H12N2O2. It is a white crystalline solid with a melting point of approximately 155-157°C. The compound is insoluble in water but soluble in organic solvents such as ethanol, acetone, and chloroform. These physical properties make it suitable for a wide range of applications, particularly in analytical chemistry where it is used as a chelating agent for the extraction and determination of various metal ions.

In the realm of analytical chemistry, Diphenylglyoxime has been extensively studied for its ability to form stable complexes with metal ions. It is particularly effective in the extraction and quantification of metals such as nickel, cobalt, and copper. The formation of these complexes is based on the strong chelating ability of the diphenylglyoxime molecule, which can bind to metal ions through its nitrogen and oxygen atoms. This property has led to its widespread use in environmental monitoring, industrial process control, and quality assurance in various industries.

Recent research has also explored the potential of Diphenylglyoxime in pharmaceutical applications. Studies have shown that diphenylglyoxime derivatives can exhibit antimicrobial and antifungal properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain diphenylglyoxime derivatives demonstrated significant activity against a range of bacterial and fungal strains. This finding opens up new avenues for the development of novel antimicrobial agents that could address the growing problem of antibiotic resistance.

In addition to its pharmaceutical applications, Diphenylglyoxime has been investigated for its potential use in materials science. Researchers have explored the use of diphenylglyoxime as a ligand in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have unique properties such as high porosity, large surface area, and tunable pore size, making them suitable for applications in gas storage, catalysis, and drug delivery systems.

The synthesis of Diphenylglyoxime typically involves the reaction of diphenylketene with hydroxylamine. This process can be carried out under mild conditions, making it an attractive method for large-scale production. The purity and yield of the final product can be optimized by carefully controlling reaction parameters such as temperature, pressure, and solvent choice.

In terms of safety and handling, while Diphenylglyoxime is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn to minimize exposure risks.

The future prospects for Diphenylglyoxime are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For example, recent studies have explored the use of diphenylglyoxime in the development of sensors for detecting heavy metals in water and soil samples. These sensors could play a crucial role in environmental monitoring and remediation efforts.

In conclusion, Diphenylglyoxime (CAS No. 23873-81-6) is a multifaceted compound with a wide range of applications in analytical chemistry, pharmaceuticals, and materials science. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in various scientific fields.

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